Mal-Val-Ala-amide-(3)PEA-PNU-159682

• Molecular Formula: C53H60N6O17
• Molecular Weight: 1053.1 g/mol
• InChI: InChI=1S/C53H60N6O17/c1-24(2)42(57-34(60)23-59-35(61)13-14-36(59)62)49(68)55-25(3)48(67)56-28-10-7-9-27(19-28)15-16-54-52(69)53(70)21-30-39(46(66)41-40(44(30)64)43(63)29-11-8-12-32(71-5)38(29)45(41)65)33(22-53)75-37-20-31-47(26(4)74-37)76-50-51(72-6)73-18-17-58(31)50/h7-14,19,24-26,31,33,37,42,47,50-51,64,66,70H,15-18,20-23H2,1-6H3,(H,54,69)(H,55,68)(H,56,67)(H,57,60)/t25-,26-,31-,33-,37-,42-,47+,50+,51-,53-/m0/s1
• InChIKey: RNYLQUQBGYHIBJ-OGIZWLKASA-N

Mal-Val-Ala-amide-(3)PEA-PNU-159682 – Cleavable ADC Linker-Payload

Mal-Val-Ala-amide-(3)PEA-PNU-159682 is a specialized drug-linker conjugate engineered for Antibody-Drug Conjugates (ADCs). It is composed of a cleavable Mal-Val-Ala-amide-(3)PEA linker tethered to the highly potent cytotoxin PNU-159682 [1]. PNU-159682 is a secondary metabolite of the anthracycline nemorubicin, which acts as a potent DNA topoisomerase II inhibitor and intercalating agent, exhibiting cytotoxicity at picomolar concentrations [2]. This compound is exclusively intended for research use in ADC development and represents a significant advancement over earlier anthracycline-based payloads due to its unique DNA binding kinetics and distinct cellular mechanism of action [3].

ADC linker-payload conjugate research

Maleimide-thiol conjugation workflow

Lysosomal cathepsin-cleavable Val-Ala linker

Topoisomerase II inhibitor payload context

• [1] TargetMol. (n.d.). Mal-Val-Ala-amide-(3)PEA-PNU-159682. Product Datasheet. Retrieved April 19, 2026. View Source
• [2] Quintieri, L., Geroni, C., Fantin, M., Battaglia, R., Rosato, A., Speed, W., Zanovello, P., & Floreani, M. (2005). Formation and antitumor activity of PNU-159682, a major metabolite of nemorubicin in human liver microsomes. Clinical Cancer Research, 11(4), 1608–1617. View Source
• [3] Holte, D., et al. (2020). Evaluation of PNU-159682 antibody drug conjugates (ADCs). Bioorganic & Medicinal Chemistry Letters, 30(24), 127640. View Source

Differentiation from Generic PNU-159682 Conjugates

Generic substitution of Mal-Val-Ala-amide-(3)PEA-PNU-159682 with other anthracycline-based payloads like doxorubicin or its parent nemorubicin (MMDX) is not scientifically viable and will compromise experimental outcomes. This is because PNU-159682 possesses a fundamentally distinct DNA binding profile and cellular mechanism of action that are not shared by its chemical relatives. Critically, it induces cell cycle arrest in the S-phase, unlike doxorubicin's G2/M block [1], and forms exceptionally stable, yet reversible, DNA intercalation complexes with a residence time 10-20 times longer than doxorubicin [2]. Furthermore, its potency is orders of magnitude greater, with IC70 values in the picomolar range against a panel of human tumor cell lines, demonstrating a 6,420- to 2,100-fold increased potency over doxorubicin [3]. Substituting with a less potent or mechanistically different payload would drastically alter the ADC's therapeutic window, efficacy, and safety profile, potentially leading to failed conjugation experiments or misleading biological data.

Linker Val-Ala linker cleavage kinetics and hydrophobicity profile may shift aggregation and DAR capability compared to Val-Cit conjugates.

Release Cleavable dipeptide enables intracellular payload release; non-cleavable maleimide-only linkers alter released species and bystander context.

Potency ADC response may differ 2‑ to 20‑fold when the same antibody is used with a different PNU-159682 linker-payload conjugate.

• [1] Kaiser, M., Fiedler, U., Gerlach, D., Kraut, N., & Bammert, L. (2024). Abstract 3143: The ADC payload PNU-159682 is highly active in a wide range of cancer indications by inducing DNA damage and cell death via a distinct mode of action. Cancer Research, 84(6_Supplement), 3143. View Source
• [2] Mazzini, S., Scaglioni, L., Mondelli, R., Caruso, M., & Sirtori, C. R. (2012). The interaction of nemorubicin metabolite PNU-159682 with DNA fragments d(CGTACG)(2), d(CGATCG)(2) and d(CGCGCG)(2) shows a strong but reversible binding to G:C base pairs. Bioorganic & Medicinal Chemistry, 20(24), 6979–6988. View Source
• [3] GlpBio. (n.d.). PNU-159682 Product Datasheet. Retrieved April 19, 2026. View Source

Comparative Evidence for Procurement

Payload Potency: PNU-159682 vs. Doxorubicin and MMDX

PNU-159682 demonstrates significantly higher cytotoxic potency compared to the commonly used ADC payload MMAE in a panel of non-Hodgkin lymphoma (NHL) cell lines. In a cell viability assay, PNU-159682 achieved an IC50 value as low as 0.020 nM in Granta-519 cells, which is 12.5-fold lower (more potent) than the IC50 of MMAE (0.25 nM) in the same cell line .

Payload cytotoxicity

Cross-study comparable

PNU-159682 IC70 0.075–0.577 nM across 6 human tumor cell lines; >3,000-fold lower than doxorubicin and MMDX in sulforhodamine B assay.

Supports cell-panel response context for topoisomerase II inhibition

1‑h pulse, 72‑h chase; assay-derived ranking

Evidence Dimension	Cytotoxicity (IC50) in Granta-519 NHL cell line
Target Compound Data	0.020 nM
Comparator Or Baseline	Monomethyl auristatin E (MMAE): 0.25 nM
Quantified Difference	12.5-fold more potent (lower IC50)
Conditions	Cell viability assay in Granta-519 cells

Why This Matters

This superior potency allows for the use of lower ADC doses to achieve the same anti-tumor effect, potentially reducing systemic toxicity and improving the therapeutic index.

Linker Cleavage Kinetics and Hydrophobicity: Val-Ala vs. Val-Cit

PNU-159682 induces a cell cycle block that is mechanistically distinct from the classic anthracycline doxorubicin. Flow cytometry-based studies revealed that PNU-EDA (a derivative of PNU-159682) arrests cells and inhibits DNA synthesis in the S-phase, whereas doxorubicin leads to a block in the G2/M-phase of the cell cycle [1].

Linker cleavage & hydrophobicity

Head-to-head

Val-Ala cleaved at ~0.5× rate of Val-Cit by cathepsin B; lower hydrophobicity reduces aggregation risk with hydrophobic payloads.

Context for high-DAR formulation screening

Isolated enzyme assay; hydrophobicity inferred from aggregation behavior

Evidence Dimension	Cell cycle phase of arrest
Target Compound Data	S-phase arrest
Comparator Or Baseline	Doxorubicin: G2/M-phase arrest
Quantified Difference	Qualitative difference in cell cycle checkpoint activation
Conditions	Flow cytometry-based cell cycle analysis on tumor cells [1]

Why This Matters

A different mechanism of action means PNU-159682-based ADCs may be effective against tumors that have developed resistance to doxorubicin or other G2/M-targeting agents, expanding the potential patient population.

• [1] Kaiser, M., Fiedler, U., Gerlach, D., Kraut, N., & Bammert, L. (2024). Abstract 3143: The ADC payload PNU-159682 is highly active in a wide range of cancer indications by inducing DNA damage and cell death via a distinct mode of action. Cancer Research, 84(6_Supplement), 3143. View Source

Anti-CD22 ADC Potency vs. Pinatuzumab Vedotin

PNU-159682 forms more stable complexes with DNA than its parent drug or doxorubicin. Using 31P NMR NOE-exchange spectroscopy, the dissociation rate constants (k_off) for the intercalation process were measured. The kinetics were found to be slower for PNU-159682, resulting in a 10- to 20-fold increase in the residence time of PNU-159682 within DNA intercalation sites compared to doxorubicin [1].

Anti-CD22 ADC vs. pinatuzumab vedotin

Cross-study comparable

PNU-159682 ADC IC50 0.01–0.058 nM across 4 NHL lines; 2‑ to 20‑fold lower than MMAE ADC in same panel.

Class-level ADC response context in NHL cell models

Derived from MC-vc-PAB-DMEA-PNU-159682 conjugate; P-gp evasion observed

Evidence Dimension	DNA binding residence time
Target Compound Data	Residence time increased by a factor of 10-20
Comparator Or Baseline	Doxorubicin (baseline residence time)
Quantified Difference	10- to 20-fold longer
Conditions	31P NMR NOE-exchange experiments on oligonucleotide complexes [1]

Why This Matters

A longer residence time on DNA implies a more sustained and robust induction of DNA damage and apoptosis, which is a key determinant of cytotoxic potency and overall efficacy.

• [1] Mazzini, S., Scaglioni, L., Mondelli, R., Caruso, M., & Sirtori, C. R. (2012). The interaction of nemorubicin metabolite PNU-159682 with DNA fragments d(CGTACG)(2), d(CGATCG)(2) and d(CGCGCG)(2) shows a strong but reversible binding to G:C base pairs. Bioorganic & Medicinal Chemistry, 20(24), 6979–6988. View Source

Maleimide-Thiol Conjugation Compatibility

The cytotoxic effect of PNU-159682 is irreversible after a brief exposure. Cells treated with PNU-159682 (0.5 nM for 1 hour) were found to be completely apoptotic after 72 hours. In stark contrast, cells treated with doxorubicin (1000 nM for 1 hour) only partially blocked cell cycle progression, and cells were able to fully recover .

Conjugation chemistry

Supporting evidence

Maleimide-thiol coupling to interchain cysteines, compatible with partial reduction protocol for DAR ~4.

Standard conjugation workflow integration

Avoids antibody engineering required for enzymatic or click-chemistry alternatives

Evidence Dimension	Reversibility of cytotoxic effect after short treatment
Target Compound Data	Irreversible apoptosis (0.5 nM, 1h treatment)
Comparator Or Baseline	Doxorubicin: Reversible effect with full recovery after 72h (1000 nM, 1h treatment)
Quantified Difference	Qualitative difference (Irreversible vs. Reversible)
Conditions	A2780 human ovarian carcinoma and DU145 human prostate carcinoma cells; 1h drug pulse followed by 72h recovery

Why This Matters

Irreversible cytotoxicity suggests that PNU-159682-based ADCs can induce durable tumor cell killing even after the drug is cleared from circulation, potentially allowing for less frequent dosing schedules.

Greater than 3,000-Fold Increased Cytotoxic Potency of PNU-159682 Over its Parent Drug MMDX and Doxorubicin

PNU-159682 exhibits a massive increase in cytotoxic potency compared to its parent compound nemorubicin (MMDX) and the classic anthracycline doxorubicin. Studies have shown that PNU-159682 is more than 3,000-fold more cytotoxic than both MMDX and doxorubicin . This is further supported by data showing it is 2,360- to 790-fold more potent than MMDX and 6,420- to 2,100-fold more potent than doxorubicin in inhibiting a panel of human tumor cell lines (IC70 values in the 0.07-0.58 nM range) [1].

Evidence Dimension	Cytotoxicity against human tumor cell lines
Target Compound Data	IC70 range: 0.07 - 0.58 nM
Comparator Or Baseline	MMDX: 2,360- to 790-fold less potent; Doxorubicin: 6,420- to 2,100-fold less potent
Quantified Difference	>3,000-fold more potent than MMDX and doxorubicin
Conditions	Cell viability assays on a panel of in vitro-cultured human tumor cell lines [1]

Why This Matters

This extreme potency is the foundational requirement for an effective ADC payload, enabling it to kill cancer cells at concentrations that are safely achievable with antibody-mediated delivery, while minimizing the dose of antibody required.

• [1] GlpBio. (n.d.). PNU-159682 Product Datasheet. Retrieved April 19, 2026. View Source

PNU-159682 Overcomes MDR1-Mediated Resistance, a Key Limitation of Doxorubicin

Unlike doxorubicin, PNU-159682 is not a substrate for the multidrug resistance protein 1 (MDR1/ABCB1) efflux pump, a major mechanism of chemotherapy resistance. While high ABCB1 (MDR1) expression correlates with lower potency for some PNU-159682 derivatives like PNU-EDA, the parental PNU-159682 molecule itself is not affected [1]. This overcomes a key resistance mechanism that limits the clinical utility of doxorubicin and other anthracyclines.

Evidence Dimension	Sensitivity to MDR1/ABCB1-mediated drug efflux
Target Compound Data	Potency unaffected by ABCB1 expression
Comparator Or Baseline	Doxorubicin: Potency reduced in cells with high MDR1 expression
Quantified Difference	Qualitative difference in susceptibility to a common resistance mechanism
Conditions	High-throughput cell line panel sensitivity screens and correlation with ABCB1 expression levels [1]

Why This Matters

The ability to bypass MDR1 efflux makes PNU-159682 a more reliable payload for treating tumors with intrinsic or acquired drug resistance, which is a critical advantage for ADC development in refractory cancer settings.

• [1] Kaiser, M., Fiedler, U., Gerlach, D., Kraut, N., & Bammert, L. (2024). Abstract 3143: The ADC payload PNU-159682 is highly active in a wide range of cancer indications by inducing DNA damage and cell death via a distinct mode of action. Cancer Research, 84(6_Supplement), 3143. View Source

Application Scenarios

ADC Development for B-Cell Malignancies

Mal-Val-Ala-amide-(3)PEA-PNU-159682 is the payload of choice for designing novel ADCs where maximal cytotoxic potency and a unique mechanism of action are required. Its ability to induce S-phase arrest, in contrast to the G2/M block of doxorubicin [1], and its extremely low IC50 (0.020 nM in Granta-519 cells ), make it ideal for targeting rapidly proliferating tumors. The cleavable Val-Ala linker ensures controlled payload release upon ADC internalization, enabling the rational design of conjugates with defined drug-to-antibody ratios (DAR) for rigorous structure-activity relationship (SAR) studies.

High-DAR ADC Formulation

This compound is specifically indicated for research programs aimed at circumventing multidrug resistance. The payload's lack of recognition by the MDR1 (ABCB1) efflux pump [1] provides a powerful tool for developing ADCs that remain effective in tumor models where conventional anthracycline-based therapies fail. This is a crucial application for validating efficacy in patient-derived xenograft (PDX) models known to exhibit high MDR1 expression.

L1CAM-Targeted ADC for Solid Tumors

Researchers investigating the kinetics of DNA damage and apoptosis will find Mal-Val-Ala-amide-(3)PEA-PNU-159682 a valuable probe. Its exceptionally long DNA residence time (10-20 times that of doxorubicin [2]) and the irreversible nature of the cell death it induces, even after a 1-hour pulse , provide a robust system for studying sustained pro-apoptotic signaling. This makes it well-suited for pharmacodynamic studies aiming to correlate DNA engagement duration with downstream cell fate decisions.

Replacing Doxorubicin-Based ADCs

The well-characterized DNA binding kinetics of the PNU-159682 moiety make this compound a gold standard for biophysical studies of drug-DNA interactions. Its strong but reversible intercalation into G:C base pairs has been characterized by detailed NMR and MS experiments [2]. The conjugated form with the Mal-Val-Ala-amide-(3)PEA linker allows for similar studies to be conducted in the context of a complete ADC linker-payload, providing insights into how linker chemistry may influence payload binding and vice versa.

Application

Selection Property

Validation Focus

B-cell malignancy ADC research

PNU-159682 cell-panel response context

Drug-resistance model endpoint review

High-DAR ADC formulation studies

Val-Ala hydrophobicity profile

Aggregation propensity at DAR ≥4

L1CAM-targeted ADC research

Cleavable linker release kinetics

In vivo model-response endpoint review

Doxorubicin-ADC comparator research

Topoisomerase II inhibitor payload context

Cell-panel response comparison

• [1] Kaiser, M., Fiedler, U., Gerlach, D., Kraut, N., & Bammert, L. (2024). Abstract 3143: The ADC payload PNU-159682 is highly active in a wide range of cancer indications by inducing DNA damage and cell death via a distinct mode of action. Cancer Research, 84(6_Supplement), 3143. View Source
• [2] Mazzini, S., Scaglioni, L., Mondelli, R., Caruso, M., & Sirtori, C. R. (2012). The interaction of nemorubicin metabolite PNU-159682 with DNA fragments d(CGTACG)(2), d(CGATCG)(2) and d(CGCGCG)(2) shows a strong but reversible binding to G:C base pairs. Bioorganic & Medicinal Chemistry, 20(24), 6979–6988. View Source